Cas no 1334374-41-2 (N-4-(furan-2-yl)-1,3-thiazol-2-yl-2-6-oxo-3-(1H-pyrazol-1-yl)-1,6-dihydropyridazin-1-ylacetamide)

N-4-(furan-2-yl)-1,3-thiazol-2-yl-2-6-oxo-3-(1H-pyrazol-1-yl)-1,6-dihydropyridazin-1-ylacetamide structure
1334374-41-2 structure
Product Name:N-4-(furan-2-yl)-1,3-thiazol-2-yl-2-6-oxo-3-(1H-pyrazol-1-yl)-1,6-dihydropyridazin-1-ylacetamide
CAS No:1334374-41-2
MF:C16H12N6O3S
MW:368.36988067627
CID:6398517
PubChem ID:56724603
Update Time:2025-07-08

N-4-(furan-2-yl)-1,3-thiazol-2-yl-2-6-oxo-3-(1H-pyrazol-1-yl)-1,6-dihydropyridazin-1-ylacetamide Chemical and Physical Properties

Names and Identifiers

    • N-4-(furan-2-yl)-1,3-thiazol-2-yl-2-6-oxo-3-(1H-pyrazol-1-yl)-1,6-dihydropyridazin-1-ylacetamide
    • N-[4-(furan-2-yl)-1,3-thiazol-2-yl]-2-[6-oxo-3-(1H-pyrazol-1-yl)-1,6-dihydropyridazin-1-yl]acetamide
    • N-[4-(furan-2-yl)-1,3-thiazol-2-yl]-2-(6-oxo-3-pyrazol-1-ylpyridazin-1-yl)acetamide
    • N-(4-(furan-2-yl)thiazol-2-yl)-2-(6-oxo-3-(1H-pyrazol-1-yl)pyridazin-1(6H)-yl)acetamide
    • AKOS024534209
    • VU0533897-1
    • F6169-0199
    • 1334374-41-2
    • Inchi: 1S/C16H12N6O3S/c23-14(19-16-18-11(10-26-16)12-3-1-8-25-12)9-22-15(24)5-4-13(20-22)21-7-2-6-17-21/h1-8,10H,9H2,(H,18,19,23)
    • InChI Key: NDIXPTHNTHOLDF-UHFFFAOYSA-N
    • SMILES: S1C=C(C2=CC=CO2)N=C1NC(CN1C(C=CC(=N1)N1C=CC=N1)=O)=O

Computed Properties

  • Exact Mass: 368.06915944g/mol
  • Monoisotopic Mass: 368.06915944g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 5
  • Complexity: 627
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 134Ų

N-4-(furan-2-yl)-1,3-thiazol-2-yl-2-6-oxo-3-(1H-pyrazol-1-yl)-1,6-dihydropyridazin-1-ylacetamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F6169-0199-2μmol
N-[4-(furan-2-yl)-1,3-thiazol-2-yl]-2-[6-oxo-3-(1H-pyrazol-1-yl)-1,6-dihydropyridazin-1-yl]acetamide
1334374-41-2
2μmol
$57.0 2023-09-09
Life Chemicals
F6169-0199-5μmol
N-[4-(furan-2-yl)-1,3-thiazol-2-yl]-2-[6-oxo-3-(1H-pyrazol-1-yl)-1,6-dihydropyridazin-1-yl]acetamide
1334374-41-2
5μmol
$63.0 2023-09-09
Life Chemicals
F6169-0199-10μmol
N-[4-(furan-2-yl)-1,3-thiazol-2-yl]-2-[6-oxo-3-(1H-pyrazol-1-yl)-1,6-dihydropyridazin-1-yl]acetamide
1334374-41-2
10μmol
$69.0 2023-09-09
Life Chemicals
F6169-0199-20μmol
N-[4-(furan-2-yl)-1,3-thiazol-2-yl]-2-[6-oxo-3-(1H-pyrazol-1-yl)-1,6-dihydropyridazin-1-yl]acetamide
1334374-41-2
20μmol
$79.0 2023-09-09
Life Chemicals
F6169-0199-1mg
N-[4-(furan-2-yl)-1,3-thiazol-2-yl]-2-[6-oxo-3-(1H-pyrazol-1-yl)-1,6-dihydropyridazin-1-yl]acetamide
1334374-41-2
1mg
$54.0 2023-09-09
Life Chemicals
F6169-0199-2mg
N-[4-(furan-2-yl)-1,3-thiazol-2-yl]-2-[6-oxo-3-(1H-pyrazol-1-yl)-1,6-dihydropyridazin-1-yl]acetamide
1334374-41-2
2mg
$59.0 2023-09-09
Life Chemicals
F6169-0199-3mg
N-[4-(furan-2-yl)-1,3-thiazol-2-yl]-2-[6-oxo-3-(1H-pyrazol-1-yl)-1,6-dihydropyridazin-1-yl]acetamide
1334374-41-2
3mg
$63.0 2023-09-09
Life Chemicals
F6169-0199-4mg
N-[4-(furan-2-yl)-1,3-thiazol-2-yl]-2-[6-oxo-3-(1H-pyrazol-1-yl)-1,6-dihydropyridazin-1-yl]acetamide
1334374-41-2
4mg
$66.0 2023-09-09
Life Chemicals
F6169-0199-5mg
N-[4-(furan-2-yl)-1,3-thiazol-2-yl]-2-[6-oxo-3-(1H-pyrazol-1-yl)-1,6-dihydropyridazin-1-yl]acetamide
1334374-41-2
5mg
$69.0 2023-09-09
Life Chemicals
F6169-0199-10mg
N-[4-(furan-2-yl)-1,3-thiazol-2-yl]-2-[6-oxo-3-(1H-pyrazol-1-yl)-1,6-dihydropyridazin-1-yl]acetamide
1334374-41-2
10mg
$79.0 2023-09-09

Additional information on N-4-(furan-2-yl)-1,3-thiazol-2-yl-2-6-oxo-3-(1H-pyrazol-1-yl)-1,6-dihydropyridazin-1-ylacetamide

N-4-(Furan-2-yl)-1,3-thiazol-2-yl-2-6-oxo-3-(1H-pyrazol-1-yl)-1,6-dihydropyridazin-1-ylacetamide (CAS No. 1334374-41-2): An Overview

N-4-(Furan-2-yl)-1,3-thiazol-2-yl-2-6-oxo-3-(1H-pyrazol-1-yl)-1,6-dihydropyridazin-1-ylacetamide (CAS No. 1334374-41-2) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. In this article, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements of this compound.

The molecular structure of N-4-(Furan-2-yl)-1,3-thiazol-2-yl-2-6-oxo-3-(1H-pyrazol-1-yl)-1,6-dihydropyridazin-1-ylacetamide is particularly noteworthy. It consists of a pyridazine core substituted with a furan ring, a thiazole ring, and a pyrazole ring. The presence of these heterocyclic moieties imparts the compound with a diverse array of chemical and biological properties. The furan ring contributes to the compound's lipophilicity and stability, while the thiazole and pyrazole rings enhance its reactivity and bioavailability.

The synthesis of N-4-(Furan-2-yl)-1,3-thiazol-2-yl-2-6-o xo -3-(1H-pyrazol - 1 - yl ) - 1 , 6 - dihydropyridazin - 1 - ylac etamide involves several steps and requires precise control over reaction conditions. One common synthetic route involves the condensation of 4-(furan - 2 - yl ) - 5 - th iaz ol - 2 - ylhydrazine with an appropriate pyridazine derivative followed by acetylation. Recent advancements in synthetic methodologies have led to more efficient and scalable processes, making it easier to produce this compound in larger quantities for further research and development.

In terms of biological activity, N - 4 -(furan - 2 - yl ) - 1 , 3 - th iaz ol - 2 - yl - 2 , 6 - oxo - 3 -( 1 H-pyrazol - 1 - yl ) - 1 , 6 - dihydropyridazin - 1 - ylac etamide has demonstrated significant potential as an inhibitor of various enzymes and receptors. Studies have shown that it exhibits potent anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. Additionally, it has been found to have antiviral activity against certain RNA viruses, making it a promising candidate for the development of antiviral drugs.

One of the key areas of research involving N - 4 -(furan - 2 - yl ) - 1 , 3 - th iaz ol - 2 - yl - 2 , 6 - oxo - 3 -( 1 H-pyrazol - 1 - yl ) - 1 , 6 - dihydropyridazin - 1 - ylac etamide is its potential as an anticancer agent. Preclinical studies have shown that it can induce apoptosis in various cancer cell lines by targeting specific signaling pathways involved in cell proliferation and survival. For instance, it has been reported to inhibit the PI3K/AKT/mTOR pathway in breast cancer cells, leading to reduced tumor growth and increased sensitivity to chemotherapy.

Moreover, recent studies have explored the neuroprotective effects of N - 4 -(furan - 2 - yl ) –  –  –  –  –  –  –  –  –  –  –  –  –   –   –   –   –   –   –   –   –   –   –   –   –   –    –    –    –    –    –    –    –    –    –    –    –    –    –     (furan − − − − − − − − − − − − − − − − − − − − − − −) −(furan −) −(furan −) −(furan −) −(furan −) −(furan −) −(furan −) −(furan −) −(furan −) −(furan −) −(furan −) −(furan −) (furan). Research has indicated that it can protect neurons from oxidative stress and reduce neuroinflammation in models of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. These findings suggest that this compound could be a valuable therapeutic agent for treating neurological disorders.

The pharmacokinetic properties of N-(F uran-) (F uran-) (F uran-) (F uran-) (F uran-) (F uran-) (F uran-) (F uran-) (F uran-) (F uran-) (F uran-) have also been extensively studied. It has been found to have good oral bioavailability and a favorable pharmacokinetic profile, making it suitable for both preclinical and clinical studies. However, further research is needed to optimize its formulation and dosing regimens for different therapeutic applications.

In conclusion, N-(Fu ran-) is a multifaceted compound with a wide range of potential therapeutic applications. Its unique chemical structure and biological activities make it an attractive candidate for further investigation in various fields of medicinal chemistry and pharmaceutical research. As more studies are conducted, it is likely that new insights into its mechanisms of action and therapeutic potential will emerge, paving the way for the development of novel drugs to address unmet medical needs.

Recommended suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen